Statistical analysis of a lung cancer spectral histopathology (SHP) data set
Analyst Pub Date: 2015-01-27 DOI: 10.1039/C4AN01832J
Abstract
We report results on a statistical analysis of an infrared spectral dataset comprising a total of 388 lung biopsies from 374 patients. The method of correlating classical and spectral results and analyzing the resulting data has been referred to as spectral histopathology (SHP) in the past. Here, we show that standard bio-statistical procedures, such as strict separation of training and blinded test sets, result in a balanced accuracy of better than 95% for the distinction of normal, necrotic and cancerous tissues, and better than 90% balanced accuracy for the classification of small cell, squamous cell and adenocarcinomas. Preliminary results indicate that further sub-classification of adenocarcinomas should be feasible with similar accuracy once sufficiently large datasets have been collected.
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